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Compound of Interest

Compound Name: Isobutyraldehyde Diethyl Acetal

Cat. No.: B158584

Essential Safety and Handling Guide for
Isobutyraldehyde Diethyl Acetal

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle
Isobutyraldehyde Diethyl Acetal. Adherence to these procedures is critical for ensuring
personal safety and proper logistical management of this chemical.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Isobutyraldehyde Diethyl
Acetal are summarized in the table below.
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Property Value

Molecular Formula C8H1802[1]

Molecular Weight 146.23 g/mol [1]

Appearance Colorless clear liquid[2][3]

Boiling Point 135 °C at 760 mmHg[2][3]

Flash Point 22.78 °C (73.00 °F) - Closed Cup[2][3]
Specific Gravity 0.826 - 0.832 @ 25 °C[2][3]

Vapor Pressure 8.53 mmHg @ 25 °C[2][3]

Operational Protocols: Handling and Storage

Objective: To outline the standard operating procedures for the safe handling and storage of
Isobutyraldehyde Diethyl Acetal to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Always wear chemical safety goggles with side-shields that
conform to EN166 or NIOSH standards.[1] In situations with a higher risk of splashing, a face
shield should be worn in addition to goggles.[4]

» Hand Protection: Wear impervious chemical-resistant gloves.[1] Inspect gloves for any signs
of degradation or punctures before each use.

o Skin and Body Protection: A flame-retardant lab coat or coveralls is required. For larger
guantities or in case of potential splashes, wear impervious clothing to prevent skin contact.

[1]

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If
ventilation is inadequate or for large spills, a NIOSH-approved respirator with an organic
vapor cartridge is necessatry.

Safe Handling Procedures
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o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[5]

» Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond
all containers and receiving equipment during transfer.[1][6]

e Tools and Equipment: Use only non-sparking tools and explosion-proof electrical and
ventilating equipment.[1][6]

» Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot
surfaces.[1][6] Smoking is strictly prohibited in the handling area.[1][6]

Container Management: Keep the container tightly closed when not in use.[1][6]

Storage Plan

» Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6]
» Conditions: Keep containers tightly closed to prevent the escape of vapors.[1][6]

e Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[7][8]

Emergency and Disposal Protocols

Objective: To provide clear, step-by-step instructions for responding to emergencies and for the
proper disposal of Isobutyraldehyde Diethyl Acetal.

First Aid Measures

e In Case of Skin Contact: Immediately remove all contaminated clothing.[1][6] Rinse the
affected skin area with plenty of water for at least 15 minutes.[5] Seek medical attention if
irritation develops or persists.[9]

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, making sure to lift the upper and lower eyelids.[5][7] Seek immediate
medical attention.
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» In Case of Inhalation: Move the individual to fresh air at once.[9] If breathing is difficult or has
stopped, provide artificial respiration or oxygen and seek immediate medical attention.[5][9]

e In Case of Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their
mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate
medical attention.[5][7]

Accidental Release Measures

o Immediate Action: Evacuate the area and remove all sources of ignition.[10]
o Ventilation: Ensure adequate ventilation.

o Containment: For small spills, absorb the chemical with an inert material such as vermiculite,
sand, or earth.[5][10] Do not use combustible materials like sawdust.[11]

o Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[5][10]

o Large Spills: For large spills, prevent the chemical from entering drains.[1][10] Dike the area
to contain the spill.

Disposal Plan

o Waste Classification: Isobutyraldehyde Diethyl Acetal is a flammable liquid and must be
disposed of as hazardous waste.[12]

e Procedure: Dispose of the chemical and any contaminated materials in an approved
hazardous waste disposal facility.[1][6] All disposal activities must be in strict accordance
with local, state, and federal regulations.[12] Do not dispose of it down the drain.[1]

Visual Workflow for Safe Handling

Caption: Workflow for handling Isobutyraldehyde Diethyl Acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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